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Compound of Interest

Compound Name: 3-Phenylphthalide

Cat. No.: B1295097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-phenylphthalide (CAS RN: 5398-11-8), a significant lactone in organic
synthesis and a precursor for various pharmacologically active compounds.[1] This document
is intended to be a valuable resource for professionals in research and drug development,
offering detailed data, experimental methodologies, and visual representations of key
processes.

Chemical Identity and Structure

3-Phenylphthalide, with the IUPAC name 3-phenyl-1(3H)-isobenzofuranone, is a white to off-
white crystalline solid.[2][3][4] It is a racemic compound in conventional syntheses, existing as
a mixture of two enantiomers.[1]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name 3-phenyl-3H-2-benzofuran-1-one[5]
CAS Number 5398-11-8[5]

Molecular Formula C14H1002[5]

Molecular Weight 210.23 g/mol [5]

C1=CC=C(C=C1)C2C3=CC=CC=C3C(=0)02[5
]

Canonical SMILES

InChl Key SQFMIHCARVMICF-UHFFFAOY SA-N[5]

Physicochemical Properties

The physicochemical properties of 3-phenylphthalide are crucial for understanding its
behavior in various chemical and biological systems, influencing its reactivity, solubility, and
potential as a drug candidate.

Table 2: Key Physicochemical Data
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Property Value Source
Melting Point 115-119 °CJ[1][3] Experimental
Boiling Point 368.9 °C at 760 mmHg|[6][7] Experimental
Practically insoluble in water;
soluble in many organic
- solvents such as )
Solubility Experimental

tetrahydrofuran, toluene, 1,4-
dioxane, and 1,2-
dichloroethane.[1][2]

logP (Octanol-Water Partition

Coefficient)

2.6

Computed[5]

pKa

Not experimentally determined.

Density

1.234 g/cm3[6][7]

Refractive Index

1.622[6][7]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to obtaining reliable

physicochemical data. The following sections outline standard methodologies for determining

the key properties of 3-phenylphthalide.

The melting point of a solid is a key indicator of its purity.[8]

Principle: A small, finely powdered sample of the solid is heated in a capillary tube at a

controlled rate. The temperature range over which the solid melts is observed and recorded as

the melting point.[9]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)[8][10]
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e Mortar and pestle
e Spatula
Procedure:

o Sample Preparation: Ensure the 3-phenylphthalide sample is completely dry and in a fine
powder form.[9][10] Introduce a small amount of the powdered sample into the open end of a
capillary tube.[10]

o Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
pack the sample into the bottom.[10] The packed sample height should be 2-3 mm.[10]

e Measurement:
o Place the capillary tube into the heating block of the melting point apparatus.[10]

o If the approximate melting point is known, heat rapidly to about 15-20°C below the
expected melting point.[10]

o Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.

o Record the temperature at which the first droplet of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the end of
melting). This range is the melting point.

Logical Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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